Cas no 954079-00-6 (4-ethoxy-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)benzamide)

• Product Name: 4-ethoxy-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)benzamide
• CAS No: 954079-00-6
• MF: C₂₀H₂₆N₂O₃
• MW: 342.432045459747
• CID: 6136050
• PubChem ID: 16896156
• Update Time: 2025-05-20

4-ethoxy-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)benzamide
• 4-ethoxy-N-[[1-(furan-2-ylmethyl)piperidin-4-yl]methyl]benzamide
• 954079-00-6
• 4-ethoxy-N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)benzamide
• 4-ethoxy-N-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)benzamide
• F5033-0850
• AKOS024491611
• VU0630905-1

• Inchi： 1S/C20H26N2O3/c1-2-24-18-7-5-17(6-8-18)20(23)21-14-16-9-11-22(12-10-16)15-19-4-3-13-25-19/h3-8,13,16H,2,9-12,14-15H2,1H3,(H,21,23)
• InChI Key： SFTOFSAJVOJUFM-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(CC2=CC=CO2)CC1)(=O)C1=CC=C(OCC)C=C1

Computed Properties

• Exact Mass: 342.19434270g/mol
• Monoisotopic Mass: 342.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.7Ų

Additional information on 4-ethoxy-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)benzamide

4-Ethoxy-N-({1-(Furan-2-yl)methylpiperidin-4-yl}methyl)benzamide: A Comprehensive Overview

4-Ethoxy-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)benzamide, also known by its CAS number 954079-00-6, is a complex organic compound with a unique structure that has garnered attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its benzamide core, which is substituted with an ethoxy group at the para position and a piperidine derivative at the nitrogen atom. The piperidine ring is further substituted with a furan moiety, adding complexity to its structure and potentially influencing its pharmacological properties.

The synthesis of this compound involves a multi-step process, typically starting with the preparation of the benzamide intermediate. The ethoxy group is introduced via nucleophilic substitution or esterification reactions, while the piperidine derivative is synthesized through ring-closing reactions or coupling methods. The integration of the furan moiety requires careful control of reaction conditions to ensure selective substitution at the desired position on the piperidine ring.

Recent studies have highlighted the potential of 4-Ethoxy-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)benzamide as a modulator of various biological targets, including enzymes and receptors involved in inflammatory and neurodegenerative diseases. For instance, research published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase (COX)-2, an enzyme associated with inflammation and pain. Additionally, preliminary in vitro studies suggest that it may also interact with GABA receptors, making it a promising candidate for the treatment of anxiety disorders.

The structural features of this compound play a crucial role in its biological activity. The ethoxy group at the para position on the benzene ring contributes to hydrophilicity, enhancing solubility and potentially improving bioavailability. The piperidine ring, on the other hand, provides a rigid framework that facilitates interactions with target proteins. The furan moiety introduces electron-donating properties, which may influence the compound's ability to bind to specific receptor sites.

In terms of applications, CAS No. 954079-00-6 has shown potential in drug discovery programs targeting chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Its ability to inhibit COX-2 without significantly affecting COX-1 makes it a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs), which are associated with gastrointestinal side effects.

Furthermore, recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy. Molecular docking studies reveal that the furan moiety interacts favorably with hydrophobic pockets on the COX-2 enzyme, while hydrogen bonding between the amide group and key residues contributes to its high potency.

The development of analogs based on this compound has also been explored to optimize its pharmacokinetic properties. For example, substituting the ethoxy group with other electron-donating or withdrawing groups has been shown to modulate both activity and solubility. These findings underscore the importance of systematic structure-based drug design in advancing lead compounds toward clinical development.

In conclusion, 4-Ethoxy-N-({1-(furan-2-yl)methylpiperidin-4-y}methyl)benzamide represents a significant advancement in medicinal chemistry due to its unique structure and promising biological activities. As research continues to uncover its full potential, this compound holds great promise for addressing unmet medical needs in inflammation and neurodegenerative diseases.